Cas no 194943-83-4 (2-[2-fluoro-3-(trifluoromethyl)phenyl]acetic acid)

• Product Name: 2-[2-fluoro-3-(trifluoromethyl)phenyl]acetic acid
• CAS No: 194943-83-4
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• MDL: MFCD00061185
• CID: 139282
• PubChem ID: 24878268
• Update Time: 2025-05-22

2-[2-fluoro-3-(trifluoromethyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(trifluoromethyl)phenylacetic acid
• Benzeneacetic acid,2-fluoro-3-(trifluoromethyl)-
• 2-[2-fluoro-3-(trifluoromethyl)phenyl]acetic acid
• RARECHEM AL BO 0627
• Jrd-0587
• 2-FLUORO-3-(TRIFLUOROMETHYL)PHENYLACETIC
• 2-(2-fluoro-3-(trifluoromethyl)phenyl)acetic acid
• 2-fluoro-3-trifluoromethylphenylacetic acid
• [2-fluoro-3-(trifluoromethyl)phenyl]acetic acid
• PubChem4182
• KSC496A9P
• PC4376S
• IZXLNEHPKQVCAE-UHFFFAOYSA-N
• SBB096268
• CK1032
• C

• MDL： MFCD00061185
• Inchi： 1S/C9H6F4O2/c10-8-5(4-7(14)15)2-1-3-6(8)9(11,12)13/h1-3H,4H2,(H,14,15)
• InChI Key： IZXLNEHPKQVCAE-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1CC(=O)O

Computed Properties

• Exact Mass: 222.03038
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Topological Polar Surface Area: 37.3

Experimental Properties

• Melting Point: 113-116 °C (lit.)
• Boiling Point: 258.3°C at 760 mmHg
• PSA: 37.3

2-[2-fluoro-3-(trifluoromethyl)phenyl]acetic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Additional information on 2-[2-fluoro-3-(trifluoromethyl)phenyl]acetic acid

2-[2-Fluoro-3-(Trifluoromethyl)Phenyl]Acetic Acid: A Comprehensive Overview

The compound 2-[2-fluoro-3-(trifluoromethyl)phenyl]acetic acid, identified by the CAS number 194943-83-4, is a highly specialized organic molecule with significant applications in various fields, particularly in pharmaceutical research and chemical synthesis. This compound is characterized by its unique structure, which includes a fluoro group and a trifluoromethyl substituent attached to a phenyl ring, further connected to an acetic acid moiety. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic and industrial settings.

Recent advancements in chemical synthesis have enabled the efficient production of 2-[2-fluoro-3-(trifluoromethyl)phenyl]acetic acid, allowing researchers to explore its potential in drug development. Fluorine-containing compounds have gained considerable attention due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The trifluoromethyl group, in particular, is known for its electron-withdrawing effects, which can modulate the reactivity of the molecule and influence its interaction with biological targets.

In the context of pharmaceutical research, this compound has been investigated as a potential lead molecule for the development of novel therapeutic agents. Its structure suggests potential applications in targeting various disease states, including cancer, inflammation, and infectious diseases. For instance, studies have shown that fluorinated aromatic compounds can exhibit selective binding to specific protein targets, making them promising candidates for drug design.

The synthesis of 194943-83-4 involves a multi-step process that typically begins with the preparation of the fluoro-substituted phenyl ring. This is followed by the introduction of the trifluoromethyl group and subsequent coupling with an acetic acid moiety. Recent research has focused on optimizing these steps to improve yield and purity, leveraging modern catalytic techniques and green chemistry principles.

In terms of physical properties, 2-[2-fluoro-3-(trifluoromethyl)phenyl]acetic acid exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

The compound's stability under different conditions has also been a subject of recent studies. Research indicates that it is stable under neutral conditions but may undergo degradation in strongly acidic or basic environments. This information is crucial for its storage and handling during experimental procedures.

In conclusion, 2-[2-fluoro-3-(trifluoromethyl)phenyl]acetic acid (CAS No. 194943-83-4) represents a valuable compound with diverse applications in chemical research and drug development. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological studies, positions it as a promising candidate for future therapeutic interventions.